N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]furan-2-carboxamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C14H13NO3/c16-14(13-6-3-7-17-13)15-8-10-9-18-12-5-2-1-4-11(10)12/h1-7,10H,8-9H2,(H,15,16)
• InChI Key: USKJRGQAWHMVGA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2O1)CNC(=O)C3=CC=CO3
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

“N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]furan-2-carboxamide” is a complex organic compound that contains a benzofuran ring. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran derivatives has attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Novel methods for constructing benzofuran rings have been discovered in recent years. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. Another method involves the construction of a benzofuran ring through proton quantum tunneling.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse. For example, an iodine (III)-catalyzed oxidative cyclization of 2-hydroxystilbenes provides 2-arylbenzofurans in good to excellent yields. Another reaction involves the coupling of 1-bromo-2-iodobenzenes with β-keto esters to provide 2,3-disubstituted benzofurans.

Scientific Research Applications

Anticancer Activity

. For instance, some substituted benzofurans have demonstrated dramatic anticancer activities. .

Antimicrobial Activity

. .

Anti-Tumor Activity

. They have been utilized

Mechanism of Action

Target of Action

Benzofuran compounds, which are structurally similar, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran compounds are known to interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Benzofuran compounds have been shown to affect a variety of pathways, often leading to downstream effects such as the inhibition of tumor growth or the reduction of oxidative stress .

Result of Action

Benzofuran compounds have been shown to have a variety of effects at the molecular and cellular level, often leading to changes in cellular function or viability .